2-(2-methoxyphenoxy)-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}propanamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(2-Methoxyphenoxy)-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}propanamide is a synthetic propanamide derivative featuring a 1,2,5-oxadiazol-3-yl core substituted with a 4-(propan-2-yloxy)phenyl group. The methoxyphenoxy moiety at the propanamide side chain distinguishes it from other analogs in this class. The compound’s design incorporates both electron-donating (methoxy) and sterically bulky (isopropoxy) substituents, which may influence solubility, metabolic stability, and binding affinity .
Properties
Molecular Formula |
C21H23N3O5 |
|---|---|
Molecular Weight |
397.4 g/mol |
IUPAC Name |
2-(2-methoxyphenoxy)-N-[4-(4-propan-2-yloxyphenyl)-1,2,5-oxadiazol-3-yl]propanamide |
InChI |
InChI=1S/C21H23N3O5/c1-13(2)27-16-11-9-15(10-12-16)19-20(24-29-23-19)22-21(25)14(3)28-18-8-6-5-7-17(18)26-4/h5-14H,1-4H3,(H,22,24,25) |
InChI Key |
AKHBUPLIUJTQRC-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C2=NON=C2NC(=O)C(C)OC3=CC=CC=C3OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(2-methoxyphenoxy)-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}propanamide typically involves multiple stepsThe reaction conditions often require specific catalysts, solvents, and temperature controls to ensure the desired product yield and purity .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of continuous flow reactors, automated systems, and advanced purification techniques to ensure high-quality production .
Chemical Reactions Analysis
Types of Reactions
2-(2-methoxyphenoxy)-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}propanamide can undergo various chemical reactions, including:
Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles. Reaction conditions such as temperature, pressure, and solvent choice are critical to achieving the desired outcomes .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce deoxygenated compounds .
Scientific Research Applications
2-(2-methoxyphenoxy)-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}propanamide has several scientific research applications:
Mechanism of Action
The mechanism of action of 2-(2-methoxyphenoxy)-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}propanamide involves its interaction with specific molecular targets and pathways. This compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .
Comparison with Similar Compounds
Comparison with Structural Analogs
The compound’s structural analogs vary in substituents on the oxadiazole ring, phenoxy groups, and propanamide side chains. These modifications significantly impact physicochemical properties and biological activity. Below is a detailed comparison:
Substituent Effects on the Oxadiazole Ring
The 1,2,5-oxadiazole (furazan) ring is a common feature in analogs, but substitutions at the 4-position differ:
- Target Compound : 4-[4-(propan-2-yloxy)phenyl] group. The isopropoxy substituent introduces steric bulk and moderate lipophilicity.
- Analog 1 (): 2-(2-Fluorophenoxy)-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}propanamide. Differs by replacing the methoxyphenoxy group with a fluorophenoxy moiety. Fluorine’s electronegativity enhances metabolic stability and may alter electronic interactions with targets .
- Analog 2 (): N-[4-(3,4-Dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-2-[4-(tert-butyl)phenoxy]propanamide. Incorporates a 3,4-dimethoxyphenyl group on the oxadiazole and a tert-butylphenoxy group. The tert-butyl group increases lipophilicity (logP ~4.5 estimated) and may improve membrane permeability .
Side Chain Modifications
- Analog 3 (): 2-(3-Methylphenoxy)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}propanamide. Replaces oxadiazole with a thiazole-sulfonyl group, introducing hydrogen-bonding capacity and polar surface area, which may affect solubility .
- Analog 4 (): N-(2,4-Dimethoxyphenyl)-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide.
Key Research Findings and Hypotheses
Lipophilicity and Bioavailability : Analog 2 (tert-butyl) has higher molar mass (425.48 g/mol) and likely greater logP than the target compound, suggesting improved blood-brain barrier penetration but reduced aqueous solubility .
Electron Effects : The fluorine in Analog 1 may enhance oxidative stability and binding to electron-deficient targets (e.g., kinase ATP pockets) compared to the methoxy group .
Steric Hindrance : The isopropoxy group in the target compound could reduce off-target interactions but may limit access to deep binding pockets.
Biological Activity
The compound 2-(2-methoxyphenoxy)-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}propanamide (CAS Number: 898616-56-3) is a synthetic organic molecule that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including synthesis, mechanisms of action, and relevant case studies.
The molecular formula of the compound is , with a molecular weight of 397.4 g/mol. While specific physical properties such as density and melting point are not available, the structure includes a methoxyphenoxy group and an oxadiazole moiety, which are known to influence biological interactions.
Structure
The structural representation of the compound can be summarized as follows:
| Property | Value |
|---|---|
| CAS Number | 898616-56-3 |
| Molecular Formula | |
| Molecular Weight | 397.4 g/mol |
Antiviral Properties
Recent studies have explored the antiviral properties of compounds related to oxadiazole derivatives. For instance, research on similar oxadiazole-linked phenyl compounds has indicated their potential in inhibiting viral entry into host cells by targeting the ACE2 receptor, which is crucial for SARS-CoV-2 infection .
Case Study: Antiviral Activity against SARS-CoV-2
In a study evaluating various honokiol analogues, it was found that modifications at specific positions significantly enhanced binding affinity to the ACE2 receptor. The introduction of oxadiazole groups led to improved inhibitory activities against viral entry:
- IC50 Values : The most effective derivative exhibited an IC50 value of 9.82 µM against the SARS-CoV-2 pseudovirus.
- Binding Energy : The binding energy for this derivative with ACE2 was calculated at -65.339 kcal/mol, indicating a stable interaction .
Anticancer Potential
Another area of research focuses on the anticancer potential of oxadiazole derivatives. A study identified novel anticancer compounds through screening drug libraries on multicellular spheroids, highlighting the significance of structural modifications in enhancing biological activity .
The mechanism by which these compounds exert their biological effects often involves:
- Inhibition of Key Enzymes : Compounds may inhibit enzymes critical for viral replication or cancer cell proliferation.
- Binding to Receptors : Enhanced binding to cellular receptors can block pathways essential for viral entry or tumor growth.
Comparative Analysis with Other Compounds
To further illustrate the biological activity of 2-(2-methoxyphenoxy)-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}propanamide, a comparison with other known compounds can be informative.
| Compound Name | Biological Activity | IC50 (µM) | Binding Energy (kcal/mol) |
|---|---|---|---|
| Honokiol Derivative 6p | Antiviral against SARS-CoV-2 | 9.82 | -65.339 |
| Honokiol Derivative 6a | Antiviral against SARS-CoV-2 | 29.23 | -59.849 |
| 2-(Methoxyphenoxy) Compound | Potential anticancer activity | TBD | TBD |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
